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Compound of Interest

Compound Name: GSK3335103

Cat. No.: B15584887 Get Quote

Application Notes and Protocols for
GSK3335103
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

GSK3335103, a potent and orally bioavailable non-peptide inhibitor of the αvβ6 integrin. The

information is intended to guide researchers in preparing this compound for in vitro and in vivo

preclinical studies.

Introduction
GSK3335103 is a small molecule inhibitor that targets the αvβ6 integrin, a key activator of

transforming growth factor-beta (TGF-β), which plays a crucial role in the pathogenesis of

fibrosis.[1][2] Due to its therapeutic potential in fibrotic diseases, consistent and accurate

preparation of GSK3335103 solutions is critical for reliable experimental outcomes. These

protocols outline the recommended procedures for dissolving and storing the compound to

maintain its stability and activity.

Physicochemical and Solubility Data
A summary of the physical and chemical properties of GSK3335103 is provided in the table

below. Understanding these properties is essential for proper handling and preparation.
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Property Value Reference

Molecular Weight 485.60 g/mol [3]

Chemical Formula C₂₇H₃₆FN₃O₄ [3]

Appearance Solid powder [4]

pKi 9.96 for αvβ6 integrin [4]

pIC₅₀ 8.0 [5]

Solubility in DMSO 10 mM [4]

Solubility in Physiological

Media
>2 mg/mL [3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of GSK3335103 in

dimethyl sulfoxide (DMSO), a common solvent for organic compounds used in biological

research.

Materials:

GSK3335103 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:
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Equilibrate: Allow the vial of GSK3335103 powder to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of GSK3335103 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.856 mg of

GSK3335103.

Dissolution: Add the appropriate volume of anhydrous DMSO to the GSK3335103 powder.

For a 10 mM solution, if you weighed 4.856 mg, add 1 mL of DMSO.

Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle

warming in a 37°C water bath for a few minutes can aid dissolution if necessary.[6]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (months to years). For short-term

storage (days to weeks), aliquots can be kept at 4°C.[3]

Preparation of Working Solutions for Cell-Based Assays
This protocol details the dilution of the DMSO stock solution into aqueous cell culture media to

prepare working solutions for in vitro experiments. It is crucial to minimize the final

concentration of DMSO to avoid solvent-induced cytotoxicity.

Materials:

10 mM GSK3335103 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and micropipettes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM GSK3335103 stock solution at room

temperature.
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Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,

it is advisable to perform an intermediate dilution in cell culture medium. For example, dilute

the 10 mM stock solution 1:100 in pre-warmed (37°C) cell culture medium to obtain a 100

µM intermediate solution.

Final Dilution: Further dilute the intermediate solution to the desired final concentration in the

cell culture medium that will be added to the cells. For example, to achieve a final

concentration of 1 µM, add 10 µL of the 100 µM intermediate solution to 990 µL of cell

culture medium.

Mixing and Application: Gently mix the final working solution and immediately add it to the

cell cultures.

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. The final DMSO concentration should

typically be kept below 0.5% (v/v) to minimize effects on the cells.

Storage and Stability
Proper storage of GSK3335103 is essential to maintain its chemical integrity and biological

activity.
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Condition Recommendation Duration Reference

Solid Powder
Store at -20°C in a dry

and dark place.

Long-term (months to

years)
[3]

Store at 0-4°C in a dry

and dark place.

Short-term (days to

weeks)
[3]

DMSO Stock Solution

Store in single-use

aliquots at -20°C.

Avoid repeated

freeze-thaw cycles.

Long-term (months) [4][6]

Store at 4°C. Short-term (weeks) [3]

Aqueous Working

Solutions

Prepare fresh for each

experiment and use

immediately. Do not

store aqueous

solutions.

N/A

The compound is stable for several weeks during shipping at ambient temperature.[3]

Visualizations
Workflow for Preparation of GSK3335103 Solutions
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Stock Solution Preparation Working Solution Preparation
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Caption: Workflow for preparing GSK3335103 stock and working solutions.
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Caption: GSK3335103 inhibits αvβ6 integrin-mediated activation of TGF-β.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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